Cas no 201599-20-4 (3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one)

3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core with an amino substituent. This structure imparts significant versatility in medicinal and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, making it valuable for drug discovery, particularly in kinase inhibitors and antimicrobial agents. The compound’s reactivity at the 3-amino and 5-one positions allows for selective functionalization, enabling diverse derivatization pathways. High purity and stability under standard conditions further support its utility in research and industrial synthesis.
3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one structure
201599-20-4 structure
Product Name:3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one
CAS No:201599-20-4
MF:C6H6N4O
MW:150.138040065765
CID:878922
PubChem ID:135828215
Update Time:2025-06-13

3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one
    • 3-amino-1H-pyrazolo[1,5-a]pyrimidin-5-one
    • Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-amino- (9CI)
    • 3-AMINO-4H-PYRAZOLO[1,5-A]PYRIMIDIN-5-ONE
    • SCHEMBL127192
    • CS-0370420
    • DTXSID30619487
    • 201599-20-4
    • AKOS017529318
    • 3-Aminopyrazolo[1,5-a]pyrimidin-5(1H)-one
    • Inchi: 1S/C6H6N4O/c7-4-3-8-10-2-1-5(11)9-6(4)10/h1-3H,7H2,(H,9,11)
    • InChI Key: BGMAIXRJQFTHIH-UHFFFAOYSA-N
    • SMILES: O=C1C=CN2C(=C(C=N2)N)N1

Computed Properties

  • Exact Mass: 150.05428
  • Monoisotopic Mass: 150.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.7A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.74
  • Boiling Point: 273.838°C at 760 mmHg
  • Flash Point: 119.413°C
  • Refractive Index: 1.831
  • PSA: 76.44

3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM151748-1g
3-aminopyrazolo[1,5-a]pyrimidin-5(4H)-one
201599-20-4 95%
1g
$*** 2023-03-30
Chemenu
CM151748-1g
3-aminopyrazolo[1,5-a]pyrimidin-5(4H)-one
201599-20-4 95%
1g
$729 2021-08-05

Additional information on 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one

Recent Advances in the Study of 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS: 201599-20-4) and Its Applications in Chemical Biology and Medicine

3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS: 201599-20-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its pyrazolo[1,5-a]pyrimidine core, serves as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a kinase inhibitor, its interactions with biological targets, and its potential in drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The synthesis and structural characterization of 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one have been extensively studied, with recent advancements focusing on optimizing its synthetic routes to improve yield and purity. Researchers have employed various strategies, including multicomponent reactions and catalytic methods, to achieve efficient and scalable synthesis. The compound's unique structure, featuring both amino and carbonyl functional groups, allows for diverse chemical modifications, enabling the development of derivatives with enhanced biological activity and selectivity.

In the realm of medicinal chemistry, 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one has shown promise as a kinase inhibitor, particularly in targeting protein kinases involved in cancer and inflammatory diseases. Recent studies have demonstrated its ability to inhibit specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), with high potency and selectivity. These findings suggest its potential as a lead compound for the development of targeted therapies for conditions like leukemia, rheumatoid arthritis, and other kinase-driven disorders.

Beyond its kinase inhibitory properties, this compound has also been investigated for its interactions with other biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Computational modeling and molecular docking studies have provided insights into its binding modes and affinity for these targets, paving the way for the design of more effective and specific modulators. Additionally, its role in modulating cellular signaling pathways, such as the MAPK and PI3K/AKT pathways, has been explored, further underscoring its therapeutic potential.

Recent preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one and its derivatives. These studies have revealed favorable drug-like characteristics, including good oral bioavailability, metabolic stability, and low toxicity profiles. Animal models of disease have shown promising results, with significant efficacy observed in reducing tumor growth and inflammation. These findings support the continued development of this compound as a potential therapeutic agent.

In conclusion, 3-Aminopyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS: 201599-20-4) represents a promising scaffold in chemical biology and medicinal chemistry, with diverse applications in drug discovery and development. Its ability to target multiple biological pathways, combined with its favorable pharmacokinetic properties, makes it a valuable candidate for further research. Future studies should focus on optimizing its derivatives, elucidating its mechanisms of action, and advancing its clinical translation. This compound holds significant potential to contribute to the development of novel therapies for a range of diseases, offering hope for improved patient outcomes.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.